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Compound of Interest

Compound Name: Syringin

Cat. No.: B1682858

Essential Safety and Handling Guide for Syringin

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Syringin. The following
procedural guidance is designed to ensure safe laboratory practices and mitigate risks
associated with this compound.

Hazard Identification

Syringin is a phenylpropanoid glycoside that requires careful handling in a laboratory setting.
While some regulations may not classify it as a hazardous substance, it is prudent to handle it
with care, recognizing its potential hazards.[1] One of the primary risks associated with
Syringin is that it is harmful if swallowed.[2][3]

Hazard Classification GHS Statement Source
Acute Oral Toxicity H302: Harmful if swallowed [2][3]
Skin Irritation No irritant effect reported [2]

Eye Irritation No irritating effect reported [2]
Sensitization No sensitizing effects known [2]
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Note: While some sources indicate no skin or eye irritation, another identifies "Irritant” as a
primary hazard.[2][3] Therefore, consistent use of personal protective equipment is mandatory.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the first line of defense to prevent
exposure.[1] Engineering controls, such as adequate ventilation, safety showers, and eyewash
stations, are also essential components of a safe laboratory environment.[4][5]

Specifications and

Protection Type Required PPE .
Rationale
] Safety glasses with side- Protects against splashes and
Eye Protection _
shields dust.[1]

Prevents skin contact. Gloves
must satisfy specifications of
EU Directive 89/686/EEC and
the standard EN 374.[1]

Hand Protection Chemical-resistant gloves

Protects skin and personal
Body Protection Laboratory coat clothing from accidental
contact.[1][4]

Required when handling the

powder form to avoid dust
Respiratory Protection Appropriate respirator or mask  formation and inhalation.[1]

Work should be conducted in a

well-ventilated area.

Operational Plan: Handling and Storage Protocols

Adherence to strict handling and storage protocols is critical for maintaining the integrity of
Syringin and ensuring laboratory safety.[1]

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure all required PPE is worn correctly. Work should be
performed in a designated, well-ventilated area.
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» Handling Solid Syringin: When weighing or handling the solid form, take care to avoid the
formation of dust.[1]

e Preparing Solutions:

o Syringin is soluble in organic solvents like DMSO and DMF, and to a lesser extent in
ethanol and PBS (pH 7.2).[6]

o When dissolving, do so in a fume hood.
o For aqueous solutions, it is recommended not to store them for more than one day.[6]

e General Use: Do not eat, drink, or smoke when using this product.[2] Wash hands thoroughly
after handling.[2][6]

Storage Protocols:

e Solid Form: Store in a cool, well-ventilated place in a tightly closed container.[1] The
recommended storage temperature is -20°C for long-term stability of at least four years.[6][7]

e Solutions: Stock solutions should be aliquoted and stored to prevent repeated freeze-thaw
cycles.[8][9] Recommended storage is at -80°C for up to 6 months or -20°C for up to 1
month, protected from light.[8][9]

Emergency Procedures: Spill and Exposure
Management

A clear plan for managing spills and potential exposures is essential for laboratory and
environmental safety.

Spill Cleanup Protocol:

In the event of a spill, the area should be evacuated and ventilated.[1][10] Only personnel with
proper training and PPE should perform the cleanup.

o Containment: For liquid spills, contain the spill by creating a dike with an inert absorbent
material (e.g., sand, vermiculite, or universal binder).[10][11]
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e Cleanup:

o Solid Spills: Carefully clean up without creating dust.[1] Use a scoop or damp pads to
collect the material.[12]

o Liquid Spills: Absorb the contained spill with absorbent pads.[12][13]
o Decontamination: Wash the spill area thoroughly with soap and water.[1]

» Disposal: Place all contaminated materials, including absorbent pads and cleaning supplies,
into a sealed, properly labeled container for hazardous waste disposal.[1][10]
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Caption: A workflow for the safe cleanup of a Syringin spill.
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First Aid Measures:

Immediate and appropriate first aid is crucial in the event of exposure.[1]

If Swallowed: Call a poison center or doctor if you feel unwell.[2] Rinse mouth.[2] Do not
induce vomiting in an unconscious person.[1]

In Case of Skin Contact: Wash the affected area thoroughly with soap and water.[1]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes.[1]

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen.[1]

Disposal Plan

All waste containing Syringin must be handled as chemical waste.

o Waste Disposal: Non-recyclable surplus and solutions must be sent to a licensed
professional waste disposal service in accordance with local, regional, and national
regulations.[1][2]

» Contaminated Packaging: Any packaging that has come into contact with Syringin should
be disposed of in the same manner as the product itself.[1]

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.extrasynthese.com/MSDS/GBR/4748_syringin_MSDS_FDS.pdf
https://cdn.caymanchem.com/cdn/msds/22387m.pdf
https://cdn.caymanchem.com/cdn/msds/22387m.pdf
https://www.extrasynthese.com/MSDS/GBR/4748_syringin_MSDS_FDS.pdf
https://www.extrasynthese.com/MSDS/GBR/4748_syringin_MSDS_FDS.pdf
https://www.extrasynthese.com/MSDS/GBR/4748_syringin_MSDS_FDS.pdf
https://www.extrasynthese.com/MSDS/GBR/4748_syringin_MSDS_FDS.pdf
https://www.benchchem.com/product/b1682858?utm_src=pdf-body
https://www.extrasynthese.com/MSDS/GBR/4748_syringin_MSDS_FDS.pdf
https://cdn.caymanchem.com/cdn/msds/22387m.pdf
https://www.benchchem.com/product/b1682858?utm_src=pdf-body
https://www.extrasynthese.com/MSDS/GBR/4748_syringin_MSDS_FDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Value Source
CAS Number 118-34-3 [11121171
Molecular Formula C17H2409 [31[7]
Molecular Weight 372.4 g/mol [31[7]
Appearance Crystalline solid [6]
Storage Temperature -20°C [6][71[14]

DMSO: ~30 mg/mLDMF: ~30
Solubility mg/mLEthanol: ~1 mg/mLPBS
(pH 7.2): ~1 mg/mL

[6]7]

Stability > 4 years at -20°C

[6]7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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